3-(((6-Chlorobenzo[d]thiazol-2-yl)amino)methylene)-1,5-dioxaspiro[5.5]undecane-2,4-dione

• IUPAC Name: 3-[[(6-chloro-1,3-benzothiazol-2-yl)amino]methylidene]-1,5-dioxaspiro[5.5]undecane-2,4-dione
• InChI: InChI=1S/C17H15ClN2O4S/c18-10-4-5-12-13(8-10)25-16(20-12)19-9-11-14(21)23-17(24-15(11)22)6-2-1-3-7-17/h4-5,8-9H,1-3,6-7H2,(H,19,20)
• InChI Key: IXZSBABXSPBVFH-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(CC1)OC(=O)C(=CNC3=NC4=C(S3)C=C(C=C4)Cl)C(=O)O2
• Molecular Formula: C17H15ClN2O4S
• Molecular Weight: 378.8 g/mol

Description

The compound contains a benzothiazole moiety, which is a heterocyclic compound containing a benzene ring fused to a thiazole ring. Benzothiazoles are known for their diverse biological activities. The compound also contains a spirocyclic dione structure, which is a type of cyclic compound where two rings share a single atom.

Synthesis Analysis

While the specific synthesis pathway for this compound isn’t available, benzothiazoles are typically synthesized through the condensation of 2-aminobenzenethiols with carboxylic acids in the presence of phosphorus oxychloride.

Molecular Structure Analysis

The benzothiazole moiety is planar due to the conjugation of p-orbitals across the ring. The aromaticity of the benzothiazole ring is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. The benzothiazole moiety can undergo electrophilic substitution at the carbon adjacent to the sulfur atom.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. Benzothiazoles are slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents.

Scientific Research Applications

Anti-Inflammatory and Analgesic Properties

• . These compounds show promise in modulating inflammation and pain pathways, making them relevant for drug development.

Ulcerogenic and Gastrointestinal Safety

• Traditional nonsteroidal anti-inflammatory drugs (NSAIDs) often cause gastrointestinal (GI) irritation, bleeding, and ulceration due to COX-1 inhibition. .

Topoisomerase I Inhibition

• . Topoisomerases play crucial roles in DNA replication and repair, and inhibiting them can lead to cell death. These derivatives may have applications in cancer therapy.

Antiproliferative Activity Against Cancer Cells

• . Their potential as anticancer agents warrants further investigation.

Chemoenzymatic Synthesis

• . This efficient method could facilitate large-scale production for research and drug development.

Design of Novel Benzamides

• . These compounds may find applications in diverse therapeutic areas.

Mechanism of Action

Target of Action

Compounds with similar structures, such as benzothiazole derivatives, have been shown to target cyclo-oxygenase (cox) enzymes, specifically cox-1 and cox-2 . These enzymes play a crucial role in the biosynthesis of prostaglandins, which are involved in inflammation and pain .

Mode of Action

This results in anti-inflammatory and analgesic effects .

Biochemical Pathways

The compound likely affects the arachidonic acid pathway, given its potential interaction with COX enzymes . In this pathway, arachidonic acid is metabolized to prostaglandins and leukotrienes, which are involved in inflammation and pain . By inhibiting COX enzymes, the compound could reduce the production of these inflammatory mediators .

Result of Action

The potential inhibition of COX enzymes by this compound could lead to reduced inflammation and pain, given the role of these enzymes in producing inflammatory mediators . .